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Compound of Interest

Compound Name: Texanol

Cat. No.: B047921

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This document provides essential, immediate safety and logistical
information for handling Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate), including
personal protective equipment (PPE), emergency procedures, and disposal plans.

Key Safety Data for Texanol

The following table summarizes important quantitative data for Texanol to facilitate quick
reference and risk assessment.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b047921?utm_src=pdf-interest
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/product/b047921?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Chemical Name

2,2 ,4-trimethyl-1,3-pentanediol monoisobutyrate

CAS Number 25265-77-4
Molecular Formula C12H2403
Molecular Weight 216.32 g/mol
Appearance Colorless liquid[1]
Odor Mild[1]

Boiling Point 255 - 261.5 °CJ[1]
Flash Point 122 °C[1]

Vapor Pressure

0.01 mmHg at 20 °C

Lower Explosive Limit (LEL) 0.6%
Upper Explosive Limit (UEL) 4.2%
Odor Threshold 0.06 ppm

Acute Reference Exposure Value (ReV)

13,000 pg/m3

Short-term Exposure Screening Level (ESL)

3,900 pg/m3

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Texanol, the following PPE is

mandatory.

o Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

[2]

» Hand Protection: Chemical-resistant gloves are required. While specific breakthrough time

data for Texanol is not readily available, gloves made of butyl rubber or polypropylene are

recommended.[3] It is crucial to inspect gloves for any signs of degradation or perforation

before and after use. For prolonged or immersive contact, consider using thicker, reusable

gloves and always consult the glove manufacturer's specific chemical resistance data.
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» Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.[3][4] In situations with a higher risk of splashing, chemical-resistant aprons or
coveralls are recommended.

o Respiratory Protection: Use in a well-ventilated area.[1] If engineering controls such as fume
hoods are not available or are insufficient to maintain airborne concentrations below
exposure limits, a NIOSH-approved respirator with an organic vapor cartridge is necessary.

[2]

Emergency Procedures: First Aid

Immediate and appropriate first aid is critical in the event of accidental exposure to Texanol.

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, administer oxygen.
If breathing has stopped, begin artificial respiration. Seek medical attention if symptoms
persist.[4]

o Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove
contaminated clothing and wash it before reuse.[3] If irritation occurs, seek medical attention.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[4] Seek immediate medical
attention.

¢ Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and give them 2-4 cupfuls of water or milk to drink.[4] Seek immediate medical attention.[4]

Experimental Protocol: Texanol Spill Cleanup

This protocol outlines the step-by-step procedure for safely managing a Texanol spill in a
laboratory setting.

» Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in
a poorly ventilated area, evacuate the immediate area.

o Assess the Spill: Determine the extent of the spill and identify any immediate hazards, such
as proximity to ignition sources.
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Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
appropriate PPE as outlined above.

Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material such as vermiculite, sand, or commercial sorbent pads.

Absorb the Spill: Gently cover the spill with the absorbent material, working from the outside
in to prevent spreading.

Collect the Absorbed Material: Once the liquid has been completely absorbed, carefully
scoop the material into a designated, labeled chemical waste container.

Decontaminate the Area: Clean the spill area with a suitable detergent and water.

Dispose of Waste: All contaminated materials, including gloves, absorbent, and cleaning
materials, must be disposed of as hazardous waste according to institutional and local
regulations.

Restock Spill Kit: Replenish any materials used from the spill kit.
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Workflow for handling a Texanol spill.
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Disposal Plan

Proper disposal of Texanol and its contaminated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection: Collect all Texanol waste, including unused product and contaminated
materials from spills, in a designated, properly labeled, and sealed container. The container
must be compatible with Texanol; the original container or a high-density polyethylene
(HDPE) container is suitable.[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Texanol (2,2,4-trimethyl-1,3-pentanediol monoisobutyrate)” and any
associated hazards.

Storage: Store the waste container in a designated satellite accumulation area that is secure
and away from incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's Environmental Health
and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1] Do not
dispose of Texanol down the drain or in regular trash.[1] Empty containers should be triple-
rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the
container is discarded.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Texanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047921#personal-protective-equipment-for-handling-
texanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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